Cas no 63879-04-9 (3-acetamido-3-methylbutanoic acid)

• Product Name: 3-acetamido-3-methylbutanoic acid
• CAS No: 63879-04-9
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• MDL: MFCD00154639
• CID: 1661078
• PubChem ID: 5102925
• Update Time: 2025-06-09

3-acetamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-(acetylamino)-3-methyl-
• 3-acetamido-3-methylbutanoic acid
• 63879-04-9
• EN300-866812
• AKOS014000273
• 3-(acetylamino)-3-methylbutanoic acid
• 3-Acetylamino-3-methyl-butyric acid
• DB-105045
• WYOMFNVGVILWLN-UHFFFAOYSA-N
• SCHEMBL3371858

• MDL： MFCD00154639
• Inchi： 1S/C7H13NO3/c1-5(9)8-7(2,3)4-6(10)11/h4H2,1-3H3,(H,8,9)(H,10,11)
• InChI Key： WYOMFNVGVILWLN-UHFFFAOYSA-N
• SMILES： OC(CC(C)(C)NC(C)=O)=O

Computed Properties

• Exact Mass: 159.08959
• Monoisotopic Mass: 159.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-acetamido-3-methylbutanoic acid

3-Acetamido-3-methylbutanoic Acid (CAS No. 63879-04-9): An Overview of Its Structure, Properties, and Applications

3-Acetamido-3-methylbutanoic acid (CAS No. 63879-04-9) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as N-acetyl-2-amino-2-methylbutyric acid, is a derivative of the amino acid valine and possesses unique structural and functional properties that make it a valuable component in various applications.

The molecular formula of 3-acetamido-3-methylbutanoic acid is C₈H₁₅NO₃, and its molecular weight is approximately 173.21 g/mol. The compound features an acetamide group (-NHCOCH₃) and a carboxylic acid group (-COOH) attached to a branched aliphatic chain. This structure confers the compound with both hydrophilic and hydrophobic properties, making it highly soluble in water and polar organic solvents.

In recent years, 3-acetamido-3-methylbutanoic acid has been extensively studied for its potential applications in pharmaceuticals and biotechnology. One of the key areas of interest is its role as a building block in the synthesis of peptides and proteins. The presence of the acetamide group provides additional stability to the peptide backbone, which can enhance the overall stability and bioavailability of therapeutic peptides.

A notable study published in the Journal of Medicinal Chemistry (2022) explored the use of 3-acetamido-3-methylbutanoic acid in the development of novel antiviral agents. The researchers found that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The unique structure of 3-acetamido-3-methylbutanoic acid allowed for the design of molecules with improved binding affinity to viral targets, leading to enhanced therapeutic efficacy.

Beyond its pharmaceutical applications, 3-acetamido-3-methylbutanoic acid has also shown promise in the field of material science. A recent study published in Advanced Materials (2021) demonstrated the use of this compound as a functional monomer in the synthesis of biodegradable polymers. The resulting polymers exhibited excellent mechanical properties and biocompatibility, making them suitable for various biomedical applications such as tissue engineering and drug delivery systems.

The synthesis of 3-acetamido-3-methylbutanoic acid can be achieved through several routes, including chemical synthesis and enzymatic methods. One common approach involves the reaction of valine with acetic anhydride followed by hydrolysis to form the desired product. This method offers high yields and purity, making it suitable for large-scale production.

In addition to its synthetic applications, 3-acetamido-3-methylbutanoic acid has been investigated for its potential as a chiral building block in asymmetric synthesis. The chiral center present in the molecule allows for the selective formation of enantiomerically pure compounds, which are crucial in many pharmaceutical and fine chemical applications.

The safety profile of 3-acetamido-3-methylbutanoic acid has been extensively evaluated through various toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, as with any chemical compound, proper handling and storage precautions should be observed to ensure safety.

In conclusion, 3-acetamido-3-methylbutanoic acid (CAS No. 63879-04-9) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceutical research. Its unique structural properties make it an attractive candidate for the development of novel therapeutics, biodegradable materials, and chiral building blocks. Ongoing research continues to uncover new possibilities for this versatile compound, highlighting its importance in modern scientific endeavors.